Cas no 1227581-20-5 (2-Methoxy-6-(trifluoromethyl)isonicotinic acid)

• Product Name: 2-Methoxy-6-(trifluoromethyl)isonicotinic acid
• CAS No: 1227581-20-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD16611541
• CID: 2176365
• PubChem ID: 70663168
• Update Time: 2025-10-23

2-Methoxy-6-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(trifluoroMethyl)isonicotinic acid
• 2-methoxy-6-(trifluoromethyl)pyridine-4-carboxylic acid
• AB71389
• MFCD16611541
• 1227581-20-5
• 4-Pyridinecarboxylic acid, 2-methoxy-6-(trifluoromethyl)-
• AS-70387
• SY268983
• D86797
• 2-methoxy-6-trifluoromethyl-isonicotinic acid
• DB-228163
• 2-METHOXY-6-(TRIFLUOROMETHYL)ISONICOTINICACID
• SCHEMBL12097271
• AKOS023833482
• CZB58120
• 2-Methoxy-6-(trifluoromethyl)isonicotinic acid

• MDL： MFCD16611541
• Inchi： 1S/C8H6F3NO3/c1-15-6-3-4(7(13)14)2-5(12-6)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： KLQHNZRQGMJSRK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(N=1)OC)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Methoxy-6-(trifluoromethyl)isonicotinic acid

Recent Advances in the Study of 2-Methoxy-6-(trifluoromethyl)isonicotinic Acid (CAS: 1227581-20-5)

2-Methoxy-6-(trifluoromethyl)isonicotinic acid (CAS: 1227581-20-5) is a fluorinated isonicotinic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various enzymes and receptors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential implications for drug discovery.

One of the most notable applications of 2-Methoxy-6-(trifluoromethyl)isonicotinic acid is its use as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the development of a new class of JAK2 inhibitors featuring this moiety, which exhibited potent anti-proliferative effects in vitro and in vivo.

In addition to its role in kinase inhibitor design, 2-Methoxy-6-(trifluoromethyl)isonicotinic acid has also been investigated for its potential as a modulator of protein-protein interactions (PPIs). PPIs are challenging targets for drug discovery due to their large and often flat binding surfaces. However, the trifluoromethyl group and the methoxy substituent on the pyridine ring of this compound provide unique opportunities for engaging with hydrophobic pockets and forming hydrogen bonds, respectively. A recent study in ACS Chemical Biology demonstrated that derivatives of this compound could disrupt the interaction between a transcription factor and its co-activator, suggesting a novel strategy for targeting transcriptionally driven diseases.

The synthetic accessibility of 2-Methoxy-6-(trifluoromethyl)isonicotinic acid has also been a focus of recent research. Several efficient synthetic routes have been developed, including palladium-catalyzed cross-coupling reactions and direct fluorination strategies. These advancements have not only improved the scalability of its production but also enabled the exploration of diverse structural modifications. For example, a recent Organic Letters publication detailed a one-pot synthesis method that significantly reduces the number of steps required to obtain this compound, thereby lowering production costs and environmental impact.

Despite these promising developments, challenges remain in the optimization of 2-Methoxy-6-(trifluoromethyl)isonicotinic acid derivatives for clinical applications. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's versatility and the growing body of research supporting its utility underscore its potential as a valuable tool in medicinal chemistry. Future directions may include its application in the design of covalent inhibitors or its use in fragment-based drug discovery campaigns.

In conclusion, 2-Methoxy-6-(trifluoromethyl)isonicotinic acid (CAS: 1227581-20-5) represents a promising scaffold in the development of novel therapeutic agents. Its unique chemical properties and demonstrated biological activities make it a compelling subject for ongoing research. As synthetic methodologies continue to evolve and our understanding of its interactions with biological targets deepens, this compound is likely to play an increasingly important role in drug discovery and chemical biology.